Cas no 905674-74-0 (N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide)

• Product Name: N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide
• CAS No: 905674-74-0
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5818714
• PubChem ID: 16822095
• Update Time: 2025-06-08

N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide
• F2539-0069
• 905674-74-0
• AKOS024658316

• Inchi： 1S/C18H18N2O3/c21-17(13-23-16-9-5-2-6-10-16)19-14-11-18(22)20(12-14)15-7-3-1-4-8-15/h1-10,14H,11-13H2,(H,19,21)
• InChI Key： HQWFIQZEFSQADS-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC=C2)C1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide

Comprehensive Overview of N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide (CAS No. 905674-74-0)

N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide, identified by its CAS number 905674-74-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone and phenoxyacetamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The growing interest in N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide aligns with current trends in precision medicine and targeted therapy. As the scientific community increasingly focuses on small-molecule inhibitors and modulators of protein-protein interactions, compounds like this one are being rigorously studied for their potential to address unmet medical needs. Its CAS number 905674-74-0 serves as a critical identifier in databases such as PubChem and ChemSpider, facilitating global collaboration and data sharing among researchers.

One of the key areas of investigation for N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide is its role in enzyme inhibition and receptor binding. Preliminary studies suggest that the compound's structure may allow it to interact with specific enzymes or receptors, making it a candidate for further exploration in therapeutic applications. This aligns with the broader industry focus on structure-activity relationships (SAR) and rational drug design, which are pivotal in modern pharmacology.

In addition to its potential therapeutic uses, N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide is also of interest in chemical synthesis and process optimization. The compound's synthesis involves multi-step organic reactions, which are often optimized for yield and purity. This aspect is particularly relevant to industries focused on green chemistry and sustainable manufacturing, as researchers seek to minimize waste and improve efficiency in chemical production.

The compound's CAS number 905674-74-0 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Questions such as "What are the biological targets of N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide?" and "How is CAS 905674-74-0 synthesized?" are common among researchers. These queries highlight the need for detailed, accessible information about the compound's properties and applications.

From a regulatory perspective, N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide is not classified as a hazardous or controlled substance, which facilitates its use in research and development. However, like all chemical compounds, it must be handled with care, adhering to standard laboratory safety protocols. This ensures that researchers can explore its potential while maintaining a safe working environment.

Looking ahead, the study of N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide is expected to expand, particularly as advancements in computational chemistry and high-throughput screening accelerate drug discovery. Its unique structure and potential bioactivity make it a promising candidate for further investigation, whether in academia or the pharmaceutical industry. As such, the compound's CAS number 905674-74-0 will likely remain a key reference in scientific literature for years to come.

In summary, N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-phenoxyacetamide (CAS No. 905674-74-0) represents a fascinating area of research at the intersection of chemistry and biology. Its potential applications in drug development, coupled with its relevance to current scientific trends, underscore its importance in modern research. By continuing to explore its properties and mechanisms, scientists may unlock new opportunities for innovation in medicine and beyond.